Methyl 2-amino-4-bromo-5-methoxybenzoate

• IUPAC Name: methyl 2-amino-4-bromo-5-methoxybenzoate
• InChI: InChI=1S/C9H10BrNO3/c1-13-8-3-5(9(12)14-2)7(11)4-6(8)10/h3-4H,11H2,1-2H3
• InChI Key: VLYQTTVQFZRGQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)N)Br
• Molecular Formula: C9H10BrNO3
• Molecular Weight: 260.08 g/mol

Description

“Methyl 2-amino-4-bromo-5-methoxybenzoate” is a chemical compound with the CAS Number: 1256955-36-8. It has a molecular weight of 260.09.

Molecular Structure Analysis

The IUPAC name for this compound is “this compound” and its InChI code is 1S/C9H10BrNO3/c1-13-8-4-7 (11)5 (3-6 (8)10)9 (12)14-2/h3-4H,11H2,1-2H3.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. Its molecular weight is 260.09.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Intermediates : Methyl 2-amino-4-bromo-5-methoxybenzoate serves as an intermediate in various chemical syntheses. For example, it is used in the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, a compound with potential applications in pharmaceuticals (Wang Yu, 2008).

• Production of Bromophenol Derivatives : Research on the red alga Rhodomela confervoides has led to the isolation of new bromophenol derivatives, utilizing structures similar to this compound. These compounds have been investigated for their potential biological activity, although no significant activity was found against human cancer cell lines or microorganisms (Jielu Zhao et al., 2004).

• Synthesis of Anticancer Compounds : Derivatives of this compound have been utilized in the synthesis of compounds targeting the colchicine binding site on tubulin, indicating potential use in anticancer therapies (R. Romagnoli et al., 2008).

• Pharmaceutical Intermediate Synthesis : This compound has been used as an intermediate in the synthesis of various pharmaceutical agents, such as metoclopramide, a medication used primarily for stomach and esophageal problems (M. Murakami et al., 1971).

Applications in Material Science

• Photostabilization and Photodegradation : Methyl 2-methoxybenzoate, a related compound, has been studied for its role in the generation and quenching of singlet molecular oxygen, which is significant in the context of photostabilization and degradation of materials (A. Soltermann et al., 1995).

• Nonlinear Optical Properties : Derivatives of this compound have been investigated for their nonlinear optical (NLO) properties, showing potential for use in NLO materials (Hilal Medetalibeyoglu, 2021).

Safety and Hazards

This compound has been classified with the signal word “Warning” under the GHS07 pictogram. The hazard statements include “H302: Harmful if swallowed” and the precautionary statements include “P264: Wash thoroughly after handling”, “P270: Do not eat, drink or smoke when using this product”, “P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell”, and "P501: Dispose of contents/container to an approved waste disposal plant".